5-[2-Methoxy-5-(trifluoromethyl)phenyl]pyridin-2-amine, 95%

• IUPAC Name: 5-[2-methoxy-5-(trifluoromethyl)phenyl]pyridin-2-amine
• InChI: InChI=1S/C13H11F3N2O/c1-19-11-4-3-9(13(14,15)16)6-10(11)8-2-5-12(17)18-7-8/h2-7H,1H3,(H2,17,18)
• InChI Key: ZYSDDIWARZJLEP-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(F)(F)F)C2=CN=C(C=C2)N
• Molecular Formula: C13H11F3N2O
• Molecular Weight: 268.23 g/mol

Description

5-[2-Methoxy-5-(trifluoromethyl)phenyl]pyridin-2-amine, 95% (also known as 5-MTP-P2A-95) is an organic compound composed of a pyridine ring with a methoxy and trifluoromethyl substituent attached to the ring. It is a common reagent in organic synthesis, and is used in a variety of applications, including research and development in the pharmaceutical and medical fields. 5-MTP-P2A-95 has been used in a number of scientific studies, and is known to have a number of biochemical and physiological effects.

Scientific Research Applications

5-MTP-P2A-95 has been used in a variety of scientific research applications, including the development of new pharmaceuticals and medical treatments. It has been used in the synthesis of a number of drugs, including anticonvulsants and anti-inflammatory agents. It has also been used in the synthesis of a number of other compounds, such as organic dyes and polymers. In addition, 5-MTP-P2A-95 has been used in the synthesis of a number of biologically active compounds, including proteins and peptides.

Mechanism of Action

The mechanism of action of 5-MTP-P2A-95 is not fully understood, but it is believed to involve the formation of a reactive intermediate, which can then react with other molecules to produce the desired product. This intermediate is believed to be formed through the reaction of the trifluoromethyl group with a proton, which then reacts with the pyridine ring.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-MTP-P2A-95 are not well understood. However, it has been shown to have some activity in the inhibition of certain enzymes, such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX). In addition, 5-MTP-P2A-95 has been shown to have some anti-inflammatory activity, as well as some anti-cancer activity.

Advantages and Limitations for Lab Experiments

5-MTP-P2A-95 has a number of advantages for laboratory experiments. It is relatively inexpensive and easy to obtain, and can be synthesized in a relatively short amount of time. In addition, it is relatively stable, and can be stored for extended periods of time without degradation. However, there are some limitations to using 5-MTP-P2A-95 in laboratory experiments. It is not very soluble in water, and thus must be dissolved in an organic solvent before use. In addition, it is not very reactive, and thus may not be suitable for certain reactions.

Future Directions

There are a number of potential future directions for research involving 5-MTP-P2A-95. One potential direction is to further investigate its mechanism of action, as well as its biochemical and physiological effects. In addition, further research could be done to explore its potential applications in the development of new drugs and treatments. Finally, further research could be done to explore its potential use in the synthesis of other compounds, such as organic dyes and polymers.

Synthesis Methods

5-MTP-P2A-95 is synthesized using a two-step reaction. The first step involves the reaction of 2-methoxyphenylmagnesium bromide with trifluoroacetic anhydride, which yields the intermediate product 2-methoxy-5-(trifluoromethyl)phenylmagnesium bromide. This intermediate product is then reacted with pyridine in the presence of a base, such as sodium hydroxide, to produce the final product 5-MTP-P2A-95.